Cas no 1261655-32-6 (3-(2,3-Difluorophenyl)picolinic acid)

• Product Name: 3-(2,3-Difluorophenyl)picolinic acid
• CAS No: 1261655-32-6
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• MDL: MFCD18317212
• CID: 4784473
• Update Time: 2025-06-13

3-(2,3-Difluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)picolinic acid

• MDL： MFCD18317212
• Inchi： 1S/C12H7F2NO2/c13-9-5-1-3-7(10(9)14)8-4-2-6-15-11(8)12(16)17/h1-6H,(H,16,17)
• InChI Key： MLXRYHCTGZFRSX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC=CN=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2,3-Difluorophenyl)picolinic acid

Introduction to 3-(2,3-Difluorophenyl)picolinic Acid (CAS No. 1261655-32-6)

3-(2,3-Difluorophenyl)picolinic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1261655-32-6, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of 2,3-difluorophenyl and picolinic acid moieties in its molecular structure imparts distinct reactivity and functionality, making it a valuable candidate for various biochemical studies.

The molecular structure of 3-(2,3-Difluorophenyl)picolinic acid consists of a benzene ring substituted with two fluorine atoms at the 2 and 3 positions, coupled with a picolinic acid moiety. This configuration contributes to its stability and reactivity, enabling it to participate in various chemical transformations relevant to pharmaceutical synthesis. The compound's solubility profile and interaction with biological systems have been subjects of extensive research, underscoring its importance in medicinal chemistry.

In recent years, the exploration of fluorinated aromatic compounds has intensified due to their enhanced bioavailability and metabolic stability. The 2,3-difluorophenyl group in 3-(2,3-Difluorophenyl)picolinic acid is particularly noteworthy for its ability to modulate enzyme activity and binding affinity. This feature has been exploited in the design of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The compound's picolinic acid backbone further enhances its pharmacological potential by providing a scaffold for further functionalization.

Current research highlights the role of 3-(2,3-Difluorophenyl)picolinic acid in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with chronic diseases. The compound's ability to selectively inhibit certain kinases has been demonstrated in preclinical studies, suggesting its therapeutic efficacy. Additionally, its interaction with other biological targets has been investigated, revealing promising avenues for drug discovery.

The synthesis of 3-(2,3-Difluorophenyl)picolinic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of fluorinating agents and palladium-catalyzed cross-coupling reactions are among the key steps in its preparation, reflecting the sophistication of modern synthetic chemistry.

The pharmacokinetic properties of 3-(2,3-Difluorophenyl)picolinic acid have been thoroughly characterized in vitro and in vivo. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for assessing its potential as a lead compound in drug development. Furthermore, its low toxicity profile has been observed across various animal models, reinforcing its safety for further clinical investigation.

The future prospects of 3-(2,3-Difluorophenyl)picolinic acid are vast and multifaceted. Ongoing research aims to expand its applications beyond kinase inhibition to include other therapeutic areas such as antiviral and anti-inflammatory treatments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. The compound's unique structural features offer a rich foundation for designing next-generation drugs with improved efficacy and minimal side effects.

In conclusion, 3-(2,3-Difluorophenyl)picolinic acid (CAS No. 1261655-32-6) represents a significant advancement in pharmaceutical chemistry. Its structural characteristics and biological interactions make it a compelling candidate for drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in addressing some of the most pressing medical challenges of our time.